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Introduction

Bruton's tyrosine kinase (BTK) is a critical signaling molecule in various immune cells, playing a
key role in B-cell development, differentiation, and activation.[1][2] It is also involved in the
signaling pathways of other immune cells such as macrophages, mast cells, and neutrophils.[3]
[4] Dysregulation of BTK signaling has been implicated in B-cell malignancies and autoimmune
diseases.[5][6] BTK inhibitors are a class of therapeutic agents that target BTK, thereby
modulating immune responses.[7] A crucial aspect of preclinical assessment for
immunomodulatory drugs, including BTK inhibitors, is the evaluation of their potential to induce
or suppress cytokine release, which can lead to Cytokine Release Syndrome (CRS) in vivo.[8]
[9] This document provides a detailed protocol for assessing the effect of a novel BTK inhibitor,
designated here as Btk-IN-23, on cytokine release from human peripheral blood mononuclear
cells (PBMCs).

Signaling Pathways Involving BTK

BTK is a key component of the B-cell receptor (BCR) signaling pathway.[1][5] Upon antigen
binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK.[1]
Activated BTK then phosphorylates downstream targets, including phospholipase C gamma 2
(PLCy2), which ultimately results in the activation of transcription factors like NF-kB and NFAT.
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[10] These transcription factors drive the expression of genes involved in B-cell proliferation,
survival, and cytokine production.[10] BTK is also involved in signaling downstream of other
receptors, including Toll-like receptors (TLRS), Fc receptors (FcRs), and chemokine receptors,
highlighting its broad role in the immune system.[10][11]

Diagram of the BTK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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